Cas no 851944-28-0 (N-(2,5-difluorophenyl)-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide)

• Product Name: N-(2,5-difluorophenyl)-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide
• CAS No: 851944-28-0
• MF: C₁₃H₇F₂N₃O₂S
• MW: 307.275388002396
• CID: 6293257
• PubChem ID: 4392519
• Update Time: 2025-07-08

N-(2,5-difluorophenyl)-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,5-difluorophenyl)-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide
• N-(2,5-difluorophenyl)-5-oxo-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• N-(2,5-difluorophenyl)-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• N-(2,5-difluorophenyl)-5-oxo-5H-thiazolo[3,2-a]pyrimidine-6-carboxamide
• 851944-28-0
• Z56692437
• AKOS024589907
• F0636-0130

• Inchi： 1S/C13H7F2N3O2S/c14-7-1-2-9(15)10(5-7)17-11(19)8-6-16-13-18(12(8)20)3-4-21-13/h1-6H,(H,17,19)
• InChI Key： VWMVRGPGRUVIPY-UHFFFAOYSA-N
• SMILES： S1C=CN2C1=NC=C(C(NC1C=C(C=CC=1F)F)=O)C2=O

Computed Properties

• Exact Mass: 307.02270397g/mol
• Monoisotopic Mass: 307.02270397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 87.1Ų

Additional information on N-(2,5-difluorophenyl)-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide

Professional Introduction to N-(2,5-difluorophenyl)-5-oxo-5H-1,3-thiazolo[3,2-b]pyrimidine-6-carboxamide (CAS No. 851944-28-0)

N-(2,5-difluorophenyl)-5-oxo-5H-1,3-thiazolo[3,2-b]pyrimidine-6-carboxamide, identified by its CAS number 851944-28-0, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thiazolo[3,2-b]pyrimidine class, a structural motif known for its broad spectrum of biological activities and potential therapeutic applications.

The structural framework of N-(2,5-difluorophenyl)-5-oxo-5H-1,3-thiazolo[3,2-b]pyrimidine-6-carboxamide incorporates both fluorine and nitrogen-containing heterocycles, which are strategically positioned to enhance its pharmacological properties. The presence of fluorine atoms at the 2 and 5 positions of the phenyl ring introduces electronic and steric effects that can modulate the compound's interactions with biological targets. Additionally, the thiazolo[3,2-b]pyrimidine core is a well-known scaffold in drug discovery, exhibiting activities ranging from antiviral to anticancer effects.

In recent years, there has been a surge in research focused on developing novel derivatives of thiazolo[3,2-b]pyrimidine due to their demonstrated efficacy in preclinical studies. The compound N-(2,5-difluorophenyl)-5-oxo-5H-1,3-thiazolo[3,2-b]pyrimidine-6-carboxamide has been investigated for its potential as an inhibitor of various kinases and enzymes implicated in cancer progression. Its unique structural features make it a promising candidate for further exploration in drug development pipelines.

The synthesis of N-(2,5-difluorophenyl)-5-oxo-5H-1,3-thiazolo[3,2-b]pyrimidine-6-carboxamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of fluorine atoms into the phenyl ring is particularly challenging due to their reactivity and the need for specialized synthetic methodologies. However, advances in fluorination techniques have made it increasingly feasible to incorporate fluorine atoms into complex molecular architectures with high precision.

The biological activity of N-(2,5-difluorophenyl)-5-oxo-5H-1,3-thiazolo[3,2-b]pyrimidine-6-carboxamide has been evaluated in several preclinical models. Studies have shown that this compound exhibits potent inhibitory effects on certain kinases involved in tumor growth and metastasis. The mechanism of action appears to involve interference with key signaling pathways that regulate cell proliferation and survival. These findings have positioned this compound as a valuable tool for investigating novel therapeutic strategies against cancer.

In addition to its anticancer potential, N-(2,5-difluorophenyl)-5-oxo-5H-1,3-thiazolo[3,2-b]pyrimidine-6-carboxamide has also been explored for its antimicrobial properties. The structural features of this compound contribute to its ability to disrupt bacterial cell wall synthesis and inhibit DNA replication in microbial pathogens. This dual functionality makes it an attractive candidate for developing combination therapies that target both cancer and infectious diseases.

The pharmacokinetic profile of N-(2,5-difluorophenyl)-5-oxo-5H-1,3-thiazolo[3,2-b]pyrimidine-6-carboxamide is another critical aspect that has been thoroughly investigated. Initial studies suggest that this compound exhibits favorable solubility and stability under physiological conditions, which are essential properties for an effective drug candidate. Furthermore, preliminary toxicology studies have indicated that the compound is well-tolerated at therapeutic doses, although further research is needed to fully assess its safety profile.

The development of N-(2,5-difluorophenyl)-5-oxo-5H-1,3-thiazolo[3,2-b]pyrimidine-6-carboxamide represents a significant advancement in the field of medicinal chemistry. Its unique structural features and demonstrated biological activities make it a promising candidate for further clinical investigation. As research continues to uncover new therapeutic applications for this compound and related derivatives, it is likely that N-(2,5-difluorophenyl)-5-oxo-5H-1,3-thiazolo[3,2-b]pyrimidine-6-carboxamide